Cas no 1879597-19-9 (2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid)
1879597-19-9 structure
Product Name:2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid
CAS No:1879597-19-9
MF:C10H12N2O2S
MW:224.279480934143
MDL:MFCD31583360
CID:4781433
Update Time:2023-08-17
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid
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- MDL: MFCD31583360
- Inchi: 1S/C10H12N2O2S/c13-9(14)7-5-11-10(12-6-7)15-8-3-1-2-4-8/h5-6,8H,1-4H2,(H,13,14)
- InChI Key: DBAAVGJIJNAGJT-UHFFFAOYSA-N
- SMILES: S(C1N=CC(C(=O)O)=CN=1)C1CCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 224
- XLogP3: 1.8
- Topological Polar Surface Area: 88.4
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 438.5±18.0 °C at 760 mmHg
- Flash Point: 219.0±21.2 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 184321-2.500g |
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid, 95% |
1879597-19-9 | 95% | 2.500g |
$1486.00 | 2023-09-06 |
2-(Cyclopentylsulfanyl)pyrimidine-5-carboxylic acid Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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